7-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)-3-(4-methoxybenzyl)quinazoline-2,4(1H,3H)-dione

Specification

• CAS No.: 892277-29-1
• Molecular Formula: C29H28N4O6
• Molecular Weight: 528.565
• IUPAC Name: 7-[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbonyl]-3-[(4-methoxyphenyl)methyl]-1H-quinazoline-2,4-dione
• Standard InChI: InChI=1S/C29H28N4O6/c1-37-22-6-2-19(3-7-22)17-33-28(35)23-8-5-21(15-24(23)30-29(33)36)27(34)32-12-10-31(11-13-32)16-20-4-9-25-26(14-20)39-18-38-25/h2-9,14-15H,10-13,16-18H2,1H3,(H,30,36)
• Standard InChI Key: YVGBFEBGTBXTIF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C(=O)N4CCN(CC4)CC5=CC6=C(C=C5)OCO6)NC2=O

Introduction

Chemical Structure and Nomenclature

The compound belongs to the quinazoline-2,4(1H,3H)-dione family, characterized by a bicyclic core with two carbonyl groups at positions 2 and 4. Key structural features include:

• Quinazoline-2,4-dione core: Provides a planar aromatic system critical for intermolecular interactions.

• 3-(4-Methoxybenzyl) substituent: A methoxy-substituted benzyl group at position 3, which may enhance lipophilicity and influence receptor binding.

• 7-(4-(Benzo[d]dioxol-5-ylmethyl)piperazine-1-carbonyl) side chain: A piperazine moiety linked to a benzo[d]dioxole (piperonyl) group via a carbonyl bridge. This substitution is associated with improved pharmacokinetic properties and target affinity in related compounds.

The IUPAC name reflects these substituents systematically, ensuring unambiguous identification.

Synthesis and Optimization

Synthetic Route

The synthesis involves multi-step reactions, as outlined in analogous protocols:

Step 1: Formation of Quinazoline-2,4-dione Core
The core structure is synthesized from 2-aminobenzamide derivatives. A DMAP-catalyzed cyclization using (Boc)₂O as a carbonyl donor enables efficient construction under mild conditions. For this compound, the 3-(4-methoxybenzyl) group is introduced during this stage via alkylation or reductive amination of a precursor amine.

Step 2: Piperazine Coupling
The 7-position is functionalized through a carbodiimide-mediated coupling (e.g., DCC/DMAP) between the quinazoline carboxylic acid derivative and 1-(benzo[d][1,dioxol-5-ylmethyl)piperazine. This step typically proceeds in dichloromethane (DCM) at 0°C to room temperature, yielding the final product after crystallization.

Representative Reaction Conditions

Parameter	Value
Catalyst	DCC/DMAP
Solvent	Dichloromethane
Temperature	0°C → RT
Yield (analogous)	7–45%

Challenges and Optimization

• Low Yields: The steric bulk of the 3-(4-methoxybenzyl) and 7-piperazine groups may hinder cyclization, necessitating optimized stoichiometry and prolonged reaction times.

• Purification: Crystallization from methanol-ether or ethanol is employed to isolate the pure product.

Spectroscopic Characterization

Key spectral data for the compound and its analogs include:

Infrared (IR) Spectroscopy

• 1729–1731 cm⁻¹: Stretching vibrations of the quinazoline-2,4-dione carbonyl groups.

• 1639–1643 cm⁻¹: Amide C=O stretch from the piperazine-carbonyl linkage.

• 1491–1494 cm⁻¹: Aromatic C=C vibrations of the benzyl and piperonyl groups.

Nuclear Magnetic Resonance (NMR)

¹H-NMR (400 MHz, DMSO-d₆)

• δ 2.32–2.42 ppm: Piperazine CH₂ protons.

• δ 4.80 ppm: Methine proton adjacent to the 3-(4-methoxybenzyl) group.

• δ 6.65–7.94 ppm: Aromatic protons from the quinazoline core, 4-methoxybenzyl, and piperonyl moieties.

¹³C-NMR

• δ 167–170 ppm: Quinazoline-2,4-dione carbonyl carbons.

• δ 55–60 ppm: Methoxy carbon (OCH₃).

Pharmacological Evaluation

While direct data on this compound’s bioactivity is limited, insights are drawn from structurally related quinazoline-2,4-diones:

Anticancer Activity

Analogous compounds (e.g., 3-{2-[4-(4-chlorobenzyl)piperazin-1-yl]-2-oxoethyl}quinazoline-2,4-dione) exhibit potent cytotoxicity against cancer cell lines (HUH-7, MCF-7, HCT-116) with IC₅₀ values of 2.5–6.8 µM. The benzo[d]dioxole moiety may enhance cellular uptake, while the 4-methoxybenzyl group could modulate P-glycoprotein interactions to overcome drug resistance.

Kinase Inhibition

Quinazoline derivatives are known inhibitors of tyrosine kinases (e.g., EGFR). The piperazine-carbonyl side chain in this compound may facilitate binding to kinase ATP pockets, similar to gefitinib.